![molecular formula C18H16N2O3S B2716874 (2E,5E)-5-(3-ethoxy-4-hydroxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one CAS No. 359613-89-1](/img/structure/B2716874.png)
(2E,5E)-5-(3-ethoxy-4-hydroxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E,5E)-5-(3-ethoxy-4-hydroxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiazolidinones and has been studied for its various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
Synthesis and Structural Analysis
Research has been conducted on synthesizing derivatives of thiazolidine and investigating their molecular structures. For instance, the synthesis of new derivatives incorporating thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moieties has been explored, showing antibacterial activity against Gram-positive bacterial strains (Trotsko et al., 2018)(Trotsko et al., 2018). Similarly, the synthesis and structure of 5-(arylidene)-3-(4-methylbenzoyl)thiazolidine-2,4-diones have been documented, contributing to the understanding of their structural properties through elemental analysis, IR, 1H NMR, and MS spectroscopy (Popov-Pergal et al., 2010)(Popov-Pergal et al., 2010).
Anticancer Activity
A significant area of research has been the investigation of anticancer properties of thiazolidinone derivatives. A study found that certain analogs of 5-benzylidene-2-phenylimino-1,3-thiazolidin-4-one (BPT) can effectively induce apoptosis in cancer cells, showing potential as anticancer agents (Wu et al., 2006)(Wu et al., 2006).
Antimicrobial Activities
The antimicrobial potential of thiazolidinone derivatives has also been a focal point. For example, synthesized compounds have demonstrated antibacterial activity, suggesting their application as antimicrobial agents (Patel et al., 2010)(Patel et al., 2010). Another study presented the synthesis and antimicrobial activities of 8-ethoxycoumarin derivatives, highlighting the broad spectrum of biological activities associated with thiazolidinone derivatives (Mohamed et al., 2012)(Mohamed et al., 2012).
Molecular Docking Studies
Molecular docking studies have been employed to understand the interactions of thiazolidinone derivatives with biological targets. A study on the spectroscopic studies and docking of a thiazolidin-4-one derivative provided insights into its potential biological interactions (Djafri et al., 2020)(Djafri et al., 2020).
Properties
IUPAC Name |
(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S/c1-2-23-15-10-12(8-9-14(15)21)11-16-17(22)20-18(24-16)19-13-6-4-3-5-7-13/h3-11,21H,2H2,1H3,(H,19,20,22)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBMPYCLZAXOVNI-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=NC3=CC=CC=C3)S2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=NC3=CC=CC=C3)S2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.